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Compound of Interest

Compound Name: 6-Ethylpyrimidine-2,4,5-triamine

CAS No.: 102170-34-3

Cat. No.: B027758

Get Quote

Executive Summary
6-Ethylpyrimidine-2,4,5-triamine (CAS: Analogous to 35975-30-1 family) exhibits a distinct

solubility contrast driven by its hybrid polar/lipophilic structure.

DMSO (Dimethyl Sulfoxide): The primary solvent of choice. It offers high solubility (>50

mg/mL) by effectively disrupting the strong intermolecular hydrogen bonding of the crystal

lattice while accommodating the lipophilic ethyl chain.

Water: Exhibits poor solubility in its neutral free-base form (<5 g/L). However, solubility is pH-

dependent; the compound becomes highly soluble in aqueous acidic buffers (pH < 4) due to

protonation of the pyrimidine ring nitrogens and exocyclic amino groups.

Recommendation: Prepare high-concentration stock solutions (10–100 mM) in DMSO for long-

term storage. For biological assays, dilute the DMSO stock into the aqueous medium, ensuring

the final DMSO concentration remains below the toxicity threshold (typically <0.1–1%).
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To understand the solubility behavior, we must analyze the molecular interactions.

Property Value (Estimated/Analog*)
Structural Impact on
Solubility

Molecular Weight ~153.18 g/mol
Small molecule, kinetically fast

dissolution.

LogP (Lipophilicity) ~0.2 to 0.8

The ethyl group adds

lipophilicity compared to 2,4,5-

triaminopyrimidine (LogP -0.8),

reducing water solubility.

pKa (Basic) ~7.5 – 8.2

The molecule is a base. At

neutral pH (7.0), a significant

fraction remains unprotonated

(neutral), leading to

aggregation and precipitation.

H-Bond Donors 3 (Amino groups)

Creates a high-energy crystal

lattice that resists dissolution in

non-polar solvents.

*Values derived from structural analogs 2,4,6-triaminopyrimidine and 2,4,5-triamino-6-

hydroxypyrimidine.[1]

Solvation Mechanism Diagram
The following diagram illustrates why DMSO is superior for the free base, while acid is required

for water solubility.
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Solubility Outcome
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Caption: Mechanistic comparison of solvent interactions. DMSO dissolves via H-bond

acceptance; Acidic water dissolves via ionization.

Experimental Protocols
Protocol A: Preparation of 100 mM Stock Solution
(DMSO)
Best for: Chemical synthesis, compound libraries, and long-term storage (-20°C).

Calculate Mass: For 10 mL of 100 mM stock:

(Adjust based on exact batch molecular weight).

Weighing: Weigh the powder into a glass vial (avoid plastic if storing >1 week).

Solvent Addition: Add anhydrous DMSO (Grade ≥99.9%).

Dissolution: Vortex for 30–60 seconds. The solution should become clear and colorless to

pale yellow.
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Troubleshooting: If particles persist, sonicate at 35°C for 5 minutes.

Sterilization (Optional): If used for cell culture, filter through a 0.22 µm PTFE or Nylon syringe

filter (Do not use cellulose acetate).

Protocol B: Preparation of Aqueous Solution (Acid-
Assisted)
Best for: Immediate use in aqueous reactions where DMSO is contraindicated.

Suspension: Suspend the compound in water (it will likely be cloudy).

Acidification: Dropwise add 1M HCl or 1M H₂SO₄ while stirring.

Monitoring: Monitor clarity. As pH drops below ~4.0, the "salt" form (hydrochloride or sulfate)

will form, and the solution will turn clear.

Buffering: Once dissolved, you can slowly back-titrate with NaOH to pH 6–7 only if the

concentration is low (<1 mM). At high concentrations, neutralizing will cause reprecipitation.

Application Guide & Stability
Stability in Solution

DMSO: High stability. Store at -20°C. Avoid repeated freeze-thaw cycles (aliquot into single-

use vials). DMSO is hygroscopic; keep tightly sealed to prevent water absorption, which can

cause precipitation.

Water: Susceptible to oxidation over time (amino groups can oxidize to nitro/nitroso species).

Prepare fresh.
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Start: Choose Solvent
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Caption: Workflow for selecting the appropriate solvent vehicle based on experimental

constraints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

